Cas no 1805468-85-2 (2-Bromomethyl-5-fluoro-4-phenylpyridine)

• Product Name: 2-Bromomethyl-5-fluoro-4-phenylpyridine
• CAS No: 1805468-85-2
• MF: C₁₂H₉BrFN
• MW: 266.1089656353
• CID: 4902309
• Update Time: 2025-06-21

2-Bromomethyl-5-fluoro-4-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromomethyl-5-fluoro-4-phenylpyridine

• Inchi： 1S/C12H9BrFN/c13-7-10-6-11(12(14)8-15-10)9-4-2-1-3-5-9/h1-6,8H,7H2
• InChI Key： VVOOEBUNDBRWQX-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(=CN=1)F)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Additional information on 2-Bromomethyl-5-fluoro-4-phenylpyridine

Introduction to 2-Bromomethyl-5-fluoro-4-phenylpyridine (CAS No. 1805468-85-2)

2-Bromomethyl-5-fluoro-4-phenylpyridine (CAS No. 1805468-85-2) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents. The presence of a bromomethyl group, a fluorine atom, and a phenyl substituent on the pyridine ring endows this molecule with a combination of reactivity and stability that makes it an attractive candidate for further exploration.

The chemical structure of 2-Bromomethyl-5-fluoro-4-phenylpyridine is defined by its molecular formula C₁₃H₁₀BrFN. The bromomethyl group (BrCH₂-) is attached to the 2-position of the pyridine ring, while the fluorine atom (F) is located at the 5-position. The phenyl group (C₆H₅-) is substituted at the 4-position. This arrangement provides a scaffold that can be readily modified through various synthetic transformations, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, 2-Bromomethyl-5-fluoro-4-phenylpyridine has been extensively studied for its potential as a building block in the development of new drugs. One notable application is in the field of cancer research, where this compound has been used to synthesize targeted inhibitors of specific enzymes involved in tumor growth and metastasis. For example, studies have shown that derivatives of 2-Bromomethyl-5-fluoro-4-phenylpyridine can effectively inhibit kinases such as PI3K and mTOR, which are key players in cell signaling pathways associated with cancer progression.

Beyond its use in cancer therapy, 2-Bromomethyl-5-fluoro-4-phenylpyridine has also shown promise in other therapeutic areas. Research has indicated that certain derivatives of this compound exhibit potent antiviral activity against a range of viruses, including influenza and HIV. The ability to modulate viral replication through targeted inhibition of viral enzymes makes these derivatives attractive candidates for further development as antiviral agents.

The synthetic accessibility of 2-Bromomethyl-5-fluoro-4-phenylpyridine is another factor contributing to its widespread use in medicinal chemistry. The compound can be synthesized through a series of well-established reactions, including bromination, fluorination, and substitution reactions. These synthetic routes are robust and scalable, allowing for the production of large quantities of the compound for both research and commercial purposes.

In addition to its therapeutic applications, 2-Bromomethyl-5-fluoro-4-phenylpyridine has also been explored for its potential as a probe molecule in biological studies. Its unique chemical properties make it an ideal candidate for labeling and imaging applications, where it can be used to track specific cellular processes or interactions. For instance, researchers have utilized derivatives of this compound to study protein-protein interactions and signaling pathways in living cells.

The safety profile of 2-Bromomethyl-5-fluoro-4-phenylpyridine is an important consideration in its development and use. While the compound itself is not classified as hazardous under current regulations, it is essential to handle it with appropriate care due to its reactivity and potential for forming more complex molecules during synthesis or biological processes. Standard laboratory safety protocols should be followed when working with this compound to ensure the well-being of researchers and laboratory personnel.

In conclusion, 2-Bromomethyl-5-fluoro-4-phenylpyridine (CAS No. 1805468-85-2) represents a promising molecule with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and synthetic accessibility make it an attractive candidate for the development of novel therapeutic agents and probe molecules. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in the scientific community.